Cas no 43027-27-6 (s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-)
43027-27-6 structure
Product Name:s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-
CAS No:43027-27-6
MF:C13H16FN5
MW:261.298045158386
CID:2668918
PubChem ID:206166
Update Time:2025-04-21
s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-fluorophenyl)-2-N,2-N,4-N,4-N-tetramethyl-1,3,5-triazine-2,4-diamine
- 6-(4-Fluorophenyl)-N,N,N',N'-tetramethyl-1,3,5-triazine-2,4-diamine
- BRN 0804737
- DTXSID40195641
- DTXCID80118132
- s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)-
- 1,3,5-Triazine-2,4-diamine, 6-(4-fluorophenyl)-N,N,N',N'-tetramethyl-
- 2,4-Bis(dimethylamino)-6-(p-fluorophenyl)-s-triazine
- 43027-27-6
- 1,3,5-Triazine-2,4-diamine, 6-(4-fluorophenyl)-N,N,N',N'-tetramethyl-(9CI)
-
- Inchi: 1S/C13H16FN5/c1-18(2)12-15-11(16-13(17-12)19(3)4)9-5-7-10(14)8-6-9/h5-8H,1-4H3
- InChI Key: XAHDJBWAPOPLMS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NC(=NC(=N1)N(C)C)N(C)C
Computed Properties
- Exact Mass: 261.13897369Da
- Monoisotopic Mass: 261.13897369Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45.2Ų
s-Triazine, 2,4-bis(dimethylamino)-6-(p-fluorophenyl)- Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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